N-(1-(2-methoxyethyl)piperidin-4-yl)-2-(2-methoxyphenoxy)acetamide
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Description
N-(1-(2-methoxyethyl)piperidin-4-yl)-2-(2-methoxyphenoxy)acetamide is a useful research compound. Its molecular formula is C17H26N2O4 and its molecular weight is 322.405. The purity is usually 95%.
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Scientific Research Applications
Molecular Synthesis and Chemical Properties
N-(Substituted)-5-(1-(4-methoxyphenylsulfonyl)piperidin-4-yl)-4H-1,2,4-triazol-3-ylthio) acetamide compounds were synthesized through a protocol that included various reaction conditions to control the reaction time and yield. The synthesized compounds were evaluated for inhibition potential against enzymes like bovine carbonic anhydrase, acetylcholinesterase (AChE), and butyrylcholinesterase (BChE) (Virk et al., 2018).
Pharmacological and Enzymatic Activity
Compounds with a structure similar to N-(1-(2-methoxyethyl)piperidin-4-yl)-2-(2-methoxyphenoxy)acetamide have been tested for their pharmacological and enzymatic activities. For instance, N-[3-(3-(Piperidinomethyl)phenoxy)propyl]butanamides demonstrated antisecretory activity against histamine-induced gastric acid secretion in rats (Ueda et al., 1991). Another study evaluated compounds with a structure containing N-[3-[3-(piperidinomethyl)phenoxyl]propyl]acetamide for their histamine H2 receptor antagonistic activity, gastric anti-secretory activity, and gastroprotective action (Hirakawa et al., 1998).
Potential Therapeutic Applications
In the realm of therapeutic applications, ranolazine, a compound with a structure including N-(2,6-dimethylphenyl)-2-[4-(2-hydroxy-3-[2-methoxyphenoxy]propyl)piperazin-1-yl]acetamide, is used clinically for angina pectoris and exhibits antiarrhythmic activity, suggesting its potential for atrial fibrillation treatment (Hancox & Doggrell, 2010).
Enzyme Inhibition and Binding Studies
N-substituted-2''-[(phenylsulfonyl)(piperidin-1-yl)amino]acetamide derivatives were synthesized and evaluated for their activity against enzymes like acetylcholinesterase, butyrylcholinesterase, and lipoxygenase. These compounds displayed promising activity, demonstrating the potential for therapeutic application (Khalid et al., 2014).
Properties
IUPAC Name |
N-[1-(2-methoxyethyl)piperidin-4-yl]-2-(2-methoxyphenoxy)acetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H26N2O4/c1-21-12-11-19-9-7-14(8-10-19)18-17(20)13-23-16-6-4-3-5-15(16)22-2/h3-6,14H,7-13H2,1-2H3,(H,18,20) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YWMDBDVFLBAZMA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCCN1CCC(CC1)NC(=O)COC2=CC=CC=C2OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H26N2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
322.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.